Cas no 84030-05-7 (2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: 2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 84030-05-7
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 726041
• PubChem ID: 13059435
• Update Time: 2025-10-30

2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin,2-(2-bromoethyl)-2,3-dihydro-
• 2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxin
• 3-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine
• 2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine
• EINECS 281-775-4
• 2-(1,4-benzodioxan-2-yl)ethyl bromide
• IHKSIYHMJHEJOS-UHFFFAOYSA-N
• SCHEMBL5871673
• EN300-1919783
• DTXSID201004312
• NS00060403
• 84030-05-7

• Inchi： 1S/C10H11BrO2/c11-6-5-8-7-12-9-3-1-2-4-10(9)13-8/h1-4,8H,5-7H2
• InChI Key： IHKSIYHMJHEJOS-UHFFFAOYSA-N
• SMILES： BrCCC1COC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 241.994242
• Monoisotopic Mass: 241.994242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 2.8

Experimental Properties

• Density: 1.438
• Boiling Point: 302.804°C at 760 mmHg
• Flash Point: 135.937°C
• Refractive Index: 1.553

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine

Comprehensive Overview of 2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 84030-05-7)

2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 84030-05-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique brominated ethyl side chain and benzodioxine core, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its applications due to its structural flexibility and potential in designing novel pharmaceutical agents and functional materials.

The molecular structure of 2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine features a 1,4-benzodioxine ring, a heterocyclic moiety known for its stability and electron-rich properties. The addition of a 2-bromoethyl group enhances its reactivity, making it a valuable building block for cross-coupling reactions and nucleophilic substitutions. These attributes align with current trends in green chemistry, where efficient and sustainable synthetic routes are prioritized. Users searching for "CAS 84030-05-7 applications" or "benzodioxine derivatives in drug discovery" will find this compound particularly relevant.

In the context of drug development, 2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine has been investigated for its potential role in modulating biological targets. Its benzodioxine scaffold is structurally similar to motifs found in bioactive molecules, such as GPCR ligands and enzyme inhibitors. Recent studies highlight its utility in creating central nervous system (CNS) therapeutics, a hot topic in pharmaceutical research. Queries like "how to synthesize benzodioxine derivatives" or "bromoethyl compounds in medicinal chemistry" reflect growing interest in this area.

From a material science perspective, the compound's aromatic and halogenated properties make it suitable for designing organic semiconductors and photoactive materials. These applications are critical for advancing renewable energy technologies, such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Searches for "benzodioxine-based materials" or "CAS 84030-05-7 in optoelectronics" underscore its relevance in cutting-edge research.

Safety and handling of 2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine require adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. This aligns with broader industry discussions on "safe chemical synthesis practices" and "lab safety for organic intermediates," which are frequently searched topics among professionals.

In summary, 2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 84030-05-7) is a multifaceted compound with promising applications in pharmaceuticals and advanced materials. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in areas like drug design and sustainable technology. For those exploring "benzodioxine chemistry" or "bromoethyl compound uses," this compound offers a compelling case study in innovation and interdisciplinary science.